4-Cyano-3-(3-morpholinopropoxy)aniline

• Molecular Formula: C14H19N3O2
• Molecular Weight: 261.32 g/mol
• IUPAC Name: 4-amino-2-(3-morpholin-4-ylpropoxy)benzonitrile
• InChI: InChI=1S/C14H19N3O2/c15-11-12-2-3-13(16)10-14(12)19-7-1-4-17-5-8-18-9-6-17/h2-3,10H,1,4-9,16H2
• InChI Key: OVIRSRMKWVYCTG-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCCOC2=C(C=CC(=C2)N)C#N

Description

4-Cyano-3-(3-morpholinopropoxy)aniline is a useful research compound. Its molecular formula is C14H19N3O2 and its molecular weight is 261.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium hydride (2.0 g of an 85% dispersion in mineral oil, 60 mmol) was added to 4-(3-hydroxypropyl)morpholine (4.8 g, 30 mmol), (Tet. Lett. 1994, 35, 1715), in NMP (50 ml) and the mixture was stirred for 15 minutes. 3-Chloro-4-cyanoaniline (4.8 g, 30 mmol) was added and the mixture was heated at 145° C. for 6 hours. The mixture was allowed to cool and was partitioned between ethyl acetate and water. The organic layer was separated, washed with water and then brine and dried (MgSO4). The solvent was removed by evaporation and the residue was purified by column chromatography eluting with ethyl acetate and then methylene chloride/methanol (9/1) to give 4-cyano-3-(3-morpholinopropoxy)aniline (2.0 g, 26%) as a yellow gum.